Cas no 3222-47-7 (6-Methylnicotinic acid)

6-Methylnicotinic acid Properties

Names and Identifiers

• 6-Methylnicotinic acid
• RARECHEM AL BO 0418
• TIMTEC-BB SBB006666
• 6-METHYLPYRIDINE-3-CARBOXYLIC ACID
• 6-Methylnicotinic
• #NAME?
• 2-Methyl-5-pyridine carboxylic acid
• 6-Methyl Nicotinic A
• 2-methylpyridine-5-carboxylic acid
• 3-pyridinecarboxylic acid,6-methyl
• 6-METHYL-3-PYRIDINECARBOXYLIC ACID
• 6-methylnicotinoic acid
• 6-Methylpyridine-3-carboxylic Acid
• 6-Methylnicotinic acid,99%
• PS-3681
• AKOS000265507
• 6-Methylnicotinic acid, United States Pharmacopeia (USP) Reference Standard
• ALBB-016354
• NSC527351
• SY001939
• 6-Methylpyridine-3-carboxylic acid, 99%
• 6-Methylpyridine-3-carboxylic Acid (6-Methylnicotinic Acid)
• STR05891
• J-518926
• UNII-R3J3BUD68C
• STL110021
• EN300-26968
• NICOTINIC ACID, 6-METHYL-
• F8881-5963
• 3-pyridinecarboxylic acid, 6-methyl-
• 6- methylpyridine-3-carboxylic acid
• R3J3BUD68C
• 6-methyl-nicotinic acid
• 6-methyl nicotinic acid
• M1894
• SCHEMBL181465
• NSC-527351
• 6-methyl nicotinicacid
• Z235485476
• 2-Methylpyridine-5-carboxylic acid
• DTXCID50108469
• AC-2544
• 5-CARBOXY-2-METHYLPYRIDINE
• CS-W008333
• DTXSID10185978
• AB00723
• NSC 527351
• MFCD00006341
• SB12085
• J-018681
• 6-methyl-3-pyridinecarboxylic acid
• HY-W008333
• DB-007182
• 6-Methylnicotinicacid
• BCP26468
• 3222-47-7
• +Expand

• MDL： MFCD00006341
• InChIKey： RZOKQIPOABEQAM-UHFFFAOYSA-N
• Inchi： 1S/C7H7NO2/c1-5-2-3-6(4-8-5)7(9)10/h2-4H,1H3,(H,9,10)
• SMILES： O=C(O)C1=CN=C(C)C=C1
• BRN： 112049

Computed Properties

• Exact Mass: 137.047678g/mol
• Surface Charge: 0
• XLogP3: 0.8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 137.047678g/mol
• Monoisotopic Mass: 137.047678g/mol
• Topological Polar Surface Area: 50.2Ų
• Heavy Atom Count: 10
• Complexity: 136
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 4
• Surface Charge: 0

Experimental Properties

• LogP: 1.08820
• PSA: 50.19000
• Refractive Index: 1.5030 (estimate)
• Water Partition Coefficient: Sparingly soluble in water.
• Boiling Point: 296.2°C at 760 mmHg
• Melting Point: 210-213 °C (lit.)
• Flash Point: 132.9 °C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.2528 (rough estimate)

6-Methylnicotinic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S37/39-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261-P305
  P351
  P338-P302
  P352-P321-P405-P501A
• Prompt：warning
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases： R36/37/38
• Signal Word：warning
• HazardClass：IRRITANT

6-Methylnicotinic acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters